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Cat. No.: B135471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Methylchrysene is a polycyclic aromatic hydrocarbon (PAH) and a potent environmental

carcinogen.[1][2] It is a product of incomplete combustion of organic materials such as coal, oil,

gas, and wood, and is a component of tobacco smoke.[1] Due to its toxicity and prevalence in

the environment, accurate and efficient extraction and quantification from various

environmental matrices are crucial for toxicological studies and risk assessment. This

document provides detailed protocols for the extraction of 5-methylchrysene from

environmental samples, including water, soil, and sediment.

Physicochemical Properties of 5-Methylchrysene
Property Value Reference

Molecular Formula C₁₉H₁₄ [1]

Molecular Weight 242.32 g/mol [1]

Melting Point 117.5 °C

Water Solubility 0.062 mg/L at 27 °C

Appearance Purple crystals
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Overview of Extraction Methodologies
The selection of an appropriate extraction method for 5-methylchrysene depends on the

sample matrix, the required level of sensitivity, and the available instrumentation. Common

techniques include Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), Solid-Phase

Microextraction (SPME), Ultrasonic Extraction, and Accelerated Solvent Extraction (ASE).

Quantitative Data Summary
The following tables summarize the typical performance of various extraction methods for

PAHs, including chrysene as a surrogate for 5-methylchrysene, from different environmental

matrices. Please note that actual recoveries may vary depending on the specific sample

characteristics and laboratory conditions.

Table 1: Extraction of 5-Methylchrysene from Water Samples

Extraction
Method

Sorbent/Solve
nt System

Average
Recovery (%)

Relative
Standard
Deviation
(RSD) (%)

Limit of
Detection
(LOD)

Solid-Phase

Extraction (SPE)
C18 81 - 135 < 6 20.0 - 52.0 ng/L

Solid-Phase

Microextraction

(SPME)

PDMS fiber
103.2 - 119.3 (for

chrysene)

4.8 - 10.2 (for

chrysene)

2.7 ng/L (for

chrysene)

Dispersive

Liquid-Liquid

Microextraction

(DLLME)

Chloroform

(extraction),

Acetone

(disperser)

71 - 90 4 - 11 0.03 - 0.1 ng/mL

Table 2: Extraction of 5-Methylchrysene from Soil & Sediment Samples
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Extraction
Method

Solvent
System

Average
Recovery (%)

Relative
Standard
Deviation
(RSD) (%)

Limit of
Detection
(LOD)

Ultrasonic

Extraction

n-

hexane:acetone

(1:1)

> 90 (for general

PAHs)
< 15

0.002 - 1.87

µg/kg

Accelerated

Solvent

Extraction (ASE)

Dichloromethane
86.7 - 116.2 (for

16 PAHs)
0.7 - 5.3 Not Specified

Soxhlet

Extraction

Dichloromethane

or Hexane

84 - 100 (for 4+

ring PAHs)
Not Specified Not Specified

Experimental Protocols
Protocol 1: Solid-Phase Extraction (SPE) of 5-
Methylchrysene from Water
This protocol is suitable for the extraction of 5-methylchrysene from water samples and is

amenable to automation.

Materials:

C18 SPE Cartridges

Methanol (HPLC grade)

Dichloromethane (DCM, HPLC grade)

Nitrogen gas, high purity

Glass vials

Vacuum manifold for SPE

Procedure:
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Cartridge Conditioning: Condition the C18 SPE cartridge by passing 5 mL of DCM followed

by 5 mL of methanol, and finally 10 mL of deionized water. Do not allow the cartridge to dry

out.

Sample Loading: Pass 1 L of the water sample through the conditioned SPE cartridge at a

flow rate of approximately 10 mL/min.

Cartridge Washing: After the entire sample has passed through, wash the cartridge with 10

mL of deionized water to remove any polar impurities.

Cartridge Drying: Dry the cartridge by drawing air or nitrogen through it for 10-20 minutes.

Elution: Elute the trapped analytes with two 5 mL portions of DCM into a clean collection

tube.

Concentration: Concentrate the eluate to 1 mL under a gentle stream of nitrogen.

Analysis: The extract is now ready for analysis by Gas Chromatography-Mass Spectrometry

(GC-MS) or High-Performance Liquid Chromatography (HPLC).

Protocol 2: Ultrasonic Extraction of 5-Methylchrysene
from Soil and Sediment
This method is effective for extracting 5-methylchrysene from solid environmental samples.

Materials:

Acetone (HPLC grade)

n-Hexane (HPLC grade)

Anhydrous sodium sulfate

Centrifuge and centrifuge tubes

Ultrasonic bath or probe sonicator

Filter paper
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Procedure:

Sample Preparation: Air-dry the soil or sediment sample and sieve it to remove large debris.

Homogenize the sample.

Extraction:

Weigh approximately 5 g of the homogenized sample into a centrifuge tube.

Add 20 mL of a 1:1 (v/v) mixture of n-hexane and acetone.

Place the tube in an ultrasonic bath and sonicate for 30 minutes.

Separation:

Centrifuge the sample at 3000 rpm for 10 minutes.

Carefully decant the supernatant into a clean flask.

Repeat Extraction: Repeat the extraction (steps 2 and 3) on the sample residue two more

times, combining the supernatants.

Drying and Concentration:

Pass the combined extract through a funnel containing anhydrous sodium sulfate to

remove any residual water.

Concentrate the extract to 1 mL using a rotary evaporator or a gentle stream of nitrogen.

Cleanup (if necessary): The extract may require a cleanup step using silica gel or Florisil

chromatography to remove interfering compounds.

Analysis: The final extract is ready for GC-MS or HPLC analysis.

Visualizations
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Caption: Experimental workflow for 5-Methylchrysene extraction and analysis.
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Caption: Factors influencing the extraction of 5-Methylchrysene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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